Formoterol Fumarate Dihydrate
Formoterol Fumarate Dihydrate
Brand Name:
Vulcanchem
CAS No.:
183814-30-4
VCID:
VC0017210
InChI:
InChI=1S/2C19H24N2O4.C4H4O4.2H2O/c2*1-13(9-14-3-6-16(25-2)7-4-14)20-11-19(24)15-5-8-18(23)17(10-15)21-12-22;5-3(6)1-2-4(7)8;;/h2*3-8,10,12-13,19-20,23-24H,9,11H2,1-2H3,(H,21,22);1-2H,(H,5,6)(H,7,8);2*1H2/b;;2-1+;;
SMILES:
CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)O)NC=O)O.CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)O)NC=O)O.C(=CC(=O)O)C(=O)O.O.O
Molecular Formula:
C₄₂H₅₆N₄O₁₄
Molecular Weight:
840.91
Formoterol Fumarate Dihydrate
CAS No.: 183814-30-4
Reference Standards
VCID: VC0017210
Molecular Formula: C₄₂H₅₆N₄O₁₄
Molecular Weight: 840.91
| CAS No. | 183814-30-4 |
|---|---|
| Product Name | Formoterol Fumarate Dihydrate |
| Molecular Formula | C₄₂H₅₆N₄O₁₄ |
| Molecular Weight | 840.91 |
| IUPAC Name | (E)-but-2-enedioic acid;N-[2-hydroxy-5-[1-hydroxy-2-[1-(4-methoxyphenyl)propan-2-ylamino]ethyl]phenyl]formamide;dihydrate |
| Standard InChI | InChI=1S/2C19H24N2O4.C4H4O4.2H2O/c2*1-13(9-14-3-6-16(25-2)7-4-14)20-11-19(24)15-5-8-18(23)17(10-15)21-12-22;5-3(6)1-2-4(7)8;;/h2*3-8,10,12-13,19-20,23-24H,9,11H2,1-2H3,(H,21,22);1-2H,(H,5,6)(H,7,8);2*1H2/b;;2-1+;; |
| SMILES | CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)O)NC=O)O.CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)O)NC=O)O.C(=CC(=O)O)C(=O)O.O.O |
| Synonyms | rel-N-[2-Hydroxy-5-[(1R)-1-hydroxy-2-[[(1R)-2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]formamide Fumarate Dihydrate; Atock; Foradil; Oxeze; BD 40A; CGP 25827A; Formoterol Hemifumarate Dihydrate |
| PubChem Compound | 9919001 |
| Last Modified | Nov 11 2021 |
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